Cas no 7681-11-0 (Potassium iodide)

• Product Name: Potassium iodide
• CAS No: 7681-11-0
• MF: IK
• MW: 166.002773284912
• MDL: MFCD00011405
• CID: 47647
• PubChem ID: 24898376
• Update Time: 2026-05-14

Potassium iodide Chemical and Physical Properties

Names and Identifiers

• Potassium iodide
• LUGOL
• LUGOL'S SOLUTION
• IODIDE
• IODIDE IC STANDARD
• IODINE, ELEMENTAL
• IODIDE, ION CHROMATOGRAPHY STANDARD SOLUTION
• IODINE-IODINE
• IODINE SOLUTION
• Potassium sorbate
• PotassiuM Iodide (AS)
• PotassiuM iodide Standard
• Thyroblock
• Thyrojod
• Potassium iodide (KI)
• Pima
• Kali iodide
• Thyro-Block
• Knollide
• Kisol
• Asmofug E
• Potassium diiodide
• Potassium monoiodide
• Thyroshield
• Joptone
• Potide
• Kalii iodidum
• Iodure de potassium
• Potassium iodide (K2I2)
• Potassium iodide (K(I2))
• Tripotassium triiodide
• Caswell No. 694
• iodopotassium
• K1-N
• potassium-iodide
• Potassium iodide (K3I3)
• EPA Pesticide Chemical Code 075701
• 1C4QK22F9J
• Potassium salt
• Potassium iodide aqueous solution
• Potassium iodide standard solutio

• MDL： MFCD00011405
• Inchi： 1S/HI.K/h1H;/q;+1/p-1
• InChI Key： NLKNQRATVPKPDG-UHFFFAOYSA-M
• SMILES： [I-].[K+]

Computed Properties

• Exact Mass: 165.86800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless crystals belong to cubic crystal system. It is odorless and has a strong bitter and salty taste.
• Density: 1.2924 g/mL at 25 °C(lit.)
• Melting Point: 681 °C (lit.)
• Boiling Point: 100 °C(lit.)
  100 °C/1 atm
• Flash Point: Fahrenheit: >199.4 ° f
  Celsius: >93 ° c
  
• Refractive Index: 1.677
• PH: 6.0-9.0 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 1.43 kg/L
• Stability/Shelf Life: Stable. Protect from light and moisture. Incompatible with strong reducing agents, strong acids, steel, aluminium, alkali metals, brass, magnesium, zinc, cadmium, copper, tin, nickel and their alloys.
• PSA: 0.00000
• LogP: -2.99600
• Merck: 7643
• Vapor Pressure: 1 mmHg ( 745 °C)
• Sensitiveness: Hygroscopic
• λmax: 224(EtOH)(lit.)
• Solubility: It deliquesces easily in wet air. When exposed to light and air, it can precipitate free iodine and turn yellow, which is easier to turn yellow in acidic aqueous solution. It is easily soluble in water, significantly absorbs heat when dissolved, soluble in ethanol, acetone, methanol, glycerol and liquid hydrogen, and slightly soluble in ether.

Potassium iodide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：2
• Hazard Category Code： 22-36/38
• Safety Instruction： S26-Section-S24/25-S36-S45-S36/37/39-S53
• FLUKA BRAND F CODES：10
• RTECS：TT2975000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：Approx LD i.v. in rats: 285 mg/kg (Hildebrandt)
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal salts Alkali metal iodides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Potassium iodide

Potassium Iodide (CAS No. 7681-11-0): An Essential Compound in Chemical and Pharmaceutical Applications

Potassium iodide (KI), with the CAS number 7681-11-0, is a well-known inorganic compound that plays a crucial role in various scientific and industrial applications. This white, crystalline solid is highly soluble in water and is widely used in pharmaceuticals, radioprotection, and analytical chemistry. In this comprehensive overview, we will delve into the properties, applications, and recent advancements in the use of potassium iodide.

Chemical Properties and Structure

Potassium iodide is an ionic compound composed of potassium (K⁺) and iodide (I^-) ions. It has a molecular weight of 166.00 g/mol and a density of 3.13 g/cm³ at room temperature. The compound crystallizes in a cubic structure, which contributes to its high solubility in water (approximately 149 g/100 mL at 25°C). The high solubility of KI makes it an ideal choice for various aqueous solutions and reactions.

Pharmaceutical Applications

In the pharmaceutical industry, potassium iodide is primarily used as an expectorant to treat respiratory conditions such as chronic bronchitis. It helps to thin mucus, making it easier to expel from the respiratory tract. Additionally, KI is used in the preparation of iodine-based antiseptics and disinfectants due to its antimicrobial properties.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of potassium iodide in enhancing the bioavailability of certain drugs. Researchers found that when combined with specific drug formulations, KI can improve drug absorption and reduce side effects, making it a valuable additive in drug development.

Radioprotection and Nuclear Medicine

Potassium iodide is also widely recognized for its radioprotective properties. In the event of a nuclear accident or exposure to radioactive iodine (I-131), KI can be administered to saturate the thyroid gland with stable iodine, thereby reducing the uptake of radioactive iodine and minimizing the risk of thyroid cancer. This application has been extensively studied and is recommended by health organizations such as the World Health Organization (WHO) and the U.S. Centers for Disease Control and Prevention (CDC).

A recent review in the Nuclear Medicine Communications journal discussed the effectiveness of KI in preventing thyroid cancer following nuclear accidents. The study emphasized the importance of timely administration and appropriate dosing to achieve optimal protection.

Analytical Chemistry and Research Applications strong>

In analytical chemistry, potassium iodide strong> is used as a reagent in various titration methods, particularly for determining the concentration of oxidizing agents such as chlorine or bromine. The reaction between iodide ions and these oxidizing agents produces iodine, which can be quantified using a starch indicator solution. p> < p>A recent study published in the< em >Journal of Analytical Chemistry< /em >explored the use of< strong >potassium iodide< / strong >in developing new analytical methods for detecting trace amounts of heavy metals in environmental samples. The researchers found that< strong >KI< / strong >can enhance the sensitivity and accuracy of these methods, making it a valuable tool in environmental monitoring. p> < p >< strong >Safety Considerations< / strong > p > < p >< strong >Potassium iodide< / strong >is generally considered safe when used as directed; however, it can cause adverse effects if misused or overused. Common side effects include gastrointestinal discomfort, allergic reactions, and thyroid dysfunction. It is important to follow recommended dosing guidelines and consult healthcare professionals before using< strong >KI< / strong >for therapeutic purposes. p > < p >< strong >Conclusion< / strong > p > < p >< strong >Potassium iodide (CAS No. 7681-11-0)< / strong >is a versatile compound with numerous applications in pharmaceuticals, radioprotection, and analytical chemistry. Its unique properties make it an essential component in various scientific and industrial processes. Recent research has further expanded our understanding of its potential benefits, highlighting its importance in drug development, environmental monitoring, and public health protection. p > article > response >